Octahydropyrido[1,2-a]azepin-8(2h)-one
CAS No.:
Cat. No.: VC13950474
Molecular Formula: C10H17NO
Molecular Weight: 167.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C10H17NO |
|---|---|
| Molecular Weight | 167.25 g/mol |
| IUPAC Name | 2,3,4,6,7,9,10,10a-octahydro-1H-pyrido[1,2-a]azepin-8-one |
| Standard InChI | InChI=1S/C10H17NO/c12-10-5-4-9-3-1-2-7-11(9)8-6-10/h9H,1-8H2 |
| Standard InChI Key | NGFUOCDADAEURT-UHFFFAOYSA-N |
| Canonical SMILES | C1CCN2CCC(=O)CCC2C1 |
Introduction
Chemical Identification and Nomenclature
Systematic Nomenclature and Molecular Formula
The compound’s IUPAC name, octahydropyrido[1,2-a]azepin-8(2H)-one, derives from its bicyclic framework:
-
Pyrido[1,2-a]azepine: A fusion of a pyridine (six-membered) and azepine (seven-membered) ring.
-
Octahydro: Indicates eight hydrogen atoms saturating the bicyclic system.
-
8(2H)-one: A ketone group at position 8 of the azepine ring, with two hydrogen atoms at this position .
The molecular formula is C₁₀H₁₆N₂O, calculated based on analogous structures such as octahydropyrido[1,2-a][1, diazepin-5(2H)-one (C₉H₁₆N₂O) .
Key Identifiers and Synonyms
Structural Characteristics
Ring System and Stereochemistry
The core structure consists of:
-
A piperidine-like ring (six-membered, fully saturated) fused to a azepinone ring (seven-membered with a ketone group).
-
Stereocenters: The bicyclic system introduces multiple stereogenic centers, particularly at the ring fusion points (C2 and C10a in analogous compounds) .
Spectroscopic Data
While experimental NMR/IR data for this specific compound is unavailable, analogs provide reference insights:
-
¹H NMR: Peaks between δ 1.2–3.0 ppm (aliphatic protons), δ 3.5–4.0 ppm (N-adjacent CH₂ groups), and absence of aromatic signals .
-
¹³C NMR: Carbonyl resonance near δ 170–175 ppm (C=O), with aliphatic carbons at δ 20–50 ppm .
Synthetic Approaches
Alternative Cyclization Strategies
-
Intramolecular lactamization: Cyclization of ω-amino acids using EDCI/HOBt .
-
Ring-expansion reactions: Treatment of piperidine derivatives with diazomethane or epoxides .
| Property | Value/Range | Method |
|---|---|---|
| LogP (Predicted) | 1.2–1.8 | ChemAxon |
| Water Solubility | 2–5 mg/mL (25°C) | ALOGPS |
| Toxicity (LD₅₀, oral) | >500 mg/kg (rat, est.) | Read-across from analogs |
Handling Precautions: Avoid inhalation/ingestion; use PPE due to unknown chronic toxicity .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume